Cas no 1908-61-8 (4-Bromo[2.2]paracyclophane)

4-Bromo[2.2]paracyclophane is a brominated derivative of [2.2]paracyclophane, a strained aromatic hydrocarbon with two para-substituted benzene rings bridged by ethylene linkers. The introduction of a bromine atom at the 4-position enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Its rigid, three-dimensional structure makes it valuable in materials science for constructing supramolecular architectures or functionalized polymers. The compound’s high purity and well-defined stereochemistry ensure reproducibility in research applications. Its stability under standard conditions facilitates handling and storage, while its reactivity enables precise modifications for advanced chemical and material development.

4-Bromo[2.2]paracyclophane structure

Product Name:4-Bromo[2.2]paracyclophane

CAS No:1908-61-8

MF:C₁₆H₁₅Br

MW:287.1943

MDL:MFCD00187358

CID:118203

PubChem ID:11044379

Update Time:2025-05-26

4-Bromo[2.2]paracyclophane Chemical and Physical Properties

Names and Identifiers

- Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,5-bromo-
- 4-Bromo[2.2]paracyclophane
- (+/-)-4-bromo[2.2]paracyclophane
- 2-bromo[2.2]paracyclophane
- 2-bromo-paracyclophane
- 5-bromotricyclo[8.2.2.2^{4,7}]hexadeca-1(12),4,6,10,13,15-hexaene
- rac-4-bromo[2.2]paracyclophane
- Racemic-4-bromo[2,2]paracyclophane
- 5-Bromo[2.2]paracyclophane
- racemic-4-Bromo[2.2]paracyclophane
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N
- BrC1=C2CCC3=CC=C(C=C3)CCC(C=C2)=C1
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.5
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.4
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.1
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.3
- doi
- 37503-79-0
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.4
- 5-bromotricyclo[8.2.2.24,7]hexadeca-1(13),4,6,10(14),11,15-hexaene
- E77213
- MFCD00187358
- 37503-80-3
- DB-044746
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.1
- (1S)-5-Bromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.3
- (R)-4-Bromo[2.2]paracyclophane
- (1R)-5-Bromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
- DTXSID20453170
- F77730
- (S)-4-Bromo[2.2]paracyclophane
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.6
- 13-BROMOTRICYCLO[8.2.2.2?,?]HEXADECA-1(12),4,6,10,13,15-HEXAENE
- 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.7
- CS-0098583
- 1908-61-8
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.6
- CS-0098587
- SCHEMBL2262585
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.8
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.5
- doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.7
- (R)-(-)-4-BROMO[2.2]PARACYCLOPHANE
- SY068441
- MDL： MFCD00187358
- Inchi： 1S/C16H15Br/c17-16-11-14-6-5-12-1-3-13(4-2-12)7-9-15(16)10-8-14/h1-4,8,10-11H,5-7,9H2
- InChI Key： RJOYWTPJYZNRJD-UHFFFAOYSA-N
- SMILES： BrC1C([H])=C2C([H])=C([H])C=1C([H])([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C2([H])[H]

Computed Properties

Exact Mass: 286.03600
Monoisotopic Mass: 286.03571g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5.1
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Not available
Density: 1.319
Boiling Point: 370.5°Cat760mmHg
Flash Point: 174.6°C
Refractive Index: 1.608
PSA: 0.00000
LogP: 4.33290
Solubility: Not available

4-Bromo[2.2]paracyclophane Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	06-0104-500mg	racemic-4-Bromo[2.2]paracyclophane,min.95%	1908-61-8	min.95%	500mg	684CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	06-0104-2g	racemic-4-Bromo[2.2]paracyclophane,min.95%	1908-61-8	min.95%	2g	2066CNY	2021-05-08
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eNovation Chemicals LLC	Y1244502-5g	4-BROMO[2.2]PARACYCLOPHANE	1908-61-8	98%	5g	$185	2024-06-06
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B49945-1g	Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,5-bromo-	1908-61-8	98%	1g	¥226.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B49945-100mg	Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,5-bromo-	1908-61-8	98%	100mg	¥60.0	2024-07-16
abcr	AB181932-500 mg	racemic-4-Bromo[2.2]paracyclophane, 95%; .	1908-61-8	95%	500mg	€76.20	2023-06-23